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Compound of Interest

Compound Name: GSK2837808A

Cat. No.: B607809 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with detailed guidance on the preparation, storage, and troubleshooting of

GSK2837808A stock solutions.

Frequently Asked Questions (FAQs)
Q1: What are the key chemical properties of GSK2837808A?

GSK2837808A is a potent and selective inhibitor of lactate dehydrogenase A (LDHA).[1][2] Its

chemical formula is C31H25F2N5O7S, with a molecular weight of approximately 649.62 g/mol .

[2][3][4]

Q2: Which solvent is recommended for preparing GSK2837808A stock solutions?

Dimethyl sulfoxide (DMSO) is the most highly recommended solvent for preparing

GSK2837808A stock solutions due to its high solubility.[2][4][5] It is also soluble in

Dimethylformamide (DMF).[3] The compound is only slightly soluble or insoluble in ethanol and

water.[3][4]

Data Presentation: Solubility and Storage
For optimal experimental outcomes, refer to the following tables for solubility and storage

information.

Table 1: Solubility of GSK2837808A
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Solvent Solubility
Molar
Concentration
(Approx.)

Notes

DMSO ≥ 100 mg/mL[2] ~153.93 mM[2]

Use fresh, moisture-

free DMSO.

Sonication or heating

may be required to aid

dissolution.[1][5]

DMF 30 mg/mL[3] ~46.18 mM N/A

DMSO:PBS (pH 7.2)

(1:2)
0.33 mg/mL[3] ~0.51 mM N/A

Ethanol Slightly soluble[3] N/A

Not recommended for

high-concentration

stock solutions.

Water Insoluble[4] N/A Not a suitable solvent.

Table 2: Storage and Stability of Stock Solutions

Storage Temperature Stability Recommendations

-20°C Up to 1 year[1]
Aliquot to avoid repeated

freeze-thaw cycles.[1][4]

-80°C Up to 2 years[1]
Preferred for long-term

storage.[1]

Experimental Protocols
Protocol for Preparing a 10 mM DMSO Stock Solution

Weigh the Compound: Accurately weigh the desired amount of GSK2837808A solid powder.

For example, to prepare 1 mL of a 10 mM solution, you would need 6.496 mg of the

compound.
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Add Solvent: Add the calculated volume of fresh, high-quality DMSO to the solid compound.

For the example above, add 1 mL of DMSO.

Ensure Complete Dissolution: Vortex the solution vigorously. If precipitation or cloudiness

persists, sonication or gentle warming (e.g., in a 37°C water bath) can be used to facilitate

complete dissolution.[1][5]

Aliquot for Storage: To prevent degradation from multiple freeze-thaw cycles, divide the stock

solution into smaller, single-use aliquots.[1][4]

Store Properly: Store the aliquots at -20°C for up to one year or at -80°C for up to two years.

[1]
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Experimental Workflow: Stock Solution Preparation

Weigh GSK2837808A Powder

Add Calculated Volume of DMSO

Vortex to Dissolve

Sonication / Gentle Warming (If Needed)

if precipitate remains

Confirm Complete Dissolution

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing GSK2837808A stock solution.
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Q3: My compound precipitated when I diluted the DMSO stock into my aqueous buffer/media.

What should I do?

This is a common issue when diluting a compound from a high-concentration organic stock into

an aqueous medium.

Solution 1: Intermediate Dilution: First, dilute the high-concentration DMSO stock to an

intermediate concentration (e.g., 1 mM) with DMSO. Then, add this intermediate stock to

your aqueous buffer or cell culture medium.[5]

Solution 2: Pre-warming: To avoid precipitation caused by temperature shock, pre-warm both

your stock solution aliquot and the destination buffer/medium to 37°C before dilution.[5]

Solution 3: Increase Final DMSO Concentration: Ensure the final concentration of DMSO in

your working solution is sufficient to maintain solubility, but low enough to not affect your

experimental system.
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Troubleshooting Logic: Aqueous Precipitation

High Concentration
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Solution:
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Aqueous Medium
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Add Diluted Stock to
Aqueous Medium

Clear Solution
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Caption: Logic for resolving precipitation issues.

Q4: For in vivo experiments, how should I prepare the working solution?

For in vivo studies, working solutions should be freshly prepared on the day of use.[1]

Formulations often involve a multi-solvent system to ensure bioavailability and stability.
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Example Formulation 1: A vehicle consisting of 10% DMSO, 40% PEG300, 5% Tween-80,

and 45% Saline has been used.[5] To prepare, add the DMSO stock solution to PEG300 and

mix, then add Tween-80 and mix, and finally add saline to the final volume.[1]

Example Formulation 2: For some applications, the DMSO stock can be diluted in corn oil.[2]

[6]

It is critical to note that in vivo formulations can vary, and it is recommended to optimize them

based on the specific experimental conditions and animal model.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. selleckchem.com [selleckchem.com]

3. caymanchem.com [caymanchem.com]

4. adooq.com [adooq.com]

5. GSK2837808A | Dehydrogenase | TargetMol [targetmol.com]

6. selleckchem.com [selleckchem.com]

To cite this document: BenchChem. [GSK2837808A: Technical Support & Solution
Preparation Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607809#how-to-prepare-gsk2837808a-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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